Cas no 162685-19-0 ((S)-1-(2-Benzothiazolylthio)-2-propanamine)

(S)-1-(2-Benzothiazolylthio)-2-propanamine structure
162685-19-0 structure
Product Name:(S)-1-(2-Benzothiazolylthio)-2-propanamine
CAS No:162685-19-0
MF:C10H12N2S2
MW:224.345679283142
CID:904706
Update Time:2023-08-02

(S)-1-(2-Benzothiazolylthio)-2-propanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Propanamine,1-(2-benzothiazolylthio)-,(S)-(9CI)
    • (S)-1-(2-benzothiazolylthio)-2-propanamine
    • AUEWEXPDMUDKLS-ZETCQYMHSA-N
    • (2S)-1-(1,3-benzothiazol-2-ylsulfanyl)propan-2-amine
    • (S)-1-(2-Benzothiazolylthio)-2-propanamine
    • Inchi: 1S/C10H12N2S2/c1-7(11)6-13-10-12-8-4-2-3-5-9(8)14-10/h2-5,7H,6,11H2,1H3/t7-/m0/s1
    • InChI Key: AUEWEXPDMUDKLS-ZETCQYMHSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)C[C@H](C)N

Computed Properties

  • Exact Mass: 224.044
  • Monoisotopic Mass: 224.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 92.4
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